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Introduction: The Significance of 1-Octyne in
Modern Synthesis
1-Octyne (CH₃(CH₂)₅C≡CH) is a terminal alkyne that serves as a fundamental building block in

organic synthesis.[1] Its linear eight-carbon chain, terminating in a reactive carbon-carbon triple

bond, makes it a versatile precursor for the synthesis of complex molecules, including

pharmaceuticals, agrochemicals, and advanced materials.[1][2][3] The utility of 1-octyne in

critical reactions such as coupling, cycloaddition, hydrogenation, and polymerization

necessitates a thorough understanding of its core physical properties.[2][3]

For researchers, process chemists, and drug development professionals, precise knowledge of

properties like boiling point and density is not merely academic. These parameters are critical

for practical applications, governing everything from safe handling and storage to the design of

purification protocols (e.g., distillation) and the accurate calculation of molar quantities for

reaction stoichiometry. This guide provides a detailed examination of the boiling point and

density of 1-octyne, the theoretical principles that determine these values, and rigorous, field-

proven protocols for their experimental verification.

Core Physical Properties of 1-Octyne
The physical characteristics of 1-octyne are primarily dictated by its molecular structure. The

dominant intermolecular forces are London dispersion forces, which increase with the length of

the hydrocarbon chain.[4] The terminal alkyne's linear geometry allows for efficient molecular
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packing, leading to slightly higher boiling points compared to its alkane and alkene

counterparts of similar mass.[4][5]

Summary of Physical Data
The following table summarizes the experimentally determined boiling point and density of 1-
octyne from authoritative sources. Variations in reported values can be attributed to differences

in measurement conditions and sample purity.

Physical Property Reported Value Conditions Source(s)

Boiling Point 125 °C Atmospheric Pressure [6]

126.3 °C Atmospheric Pressure [7]

127-128 °C Atmospheric Pressure [2][8][9]

123-126 °C Atmospheric Pressure [3]

Density 0.747 g/mL at 25 °C [2][8][9]

0.746 g/cm³ Not Specified [6]

0.75 g/cm³ Not Specified [10][11]

0.7680 g/cm³ at 13 °C [7]

Experimental Verification of Physical Properties
To ensure reproducibility and accuracy in the laboratory, standardized methods must be

employed to determine the physical properties of a substance like 1-octyne. The following

protocols are designed to be self-validating systems, providing reliable and accurate data.

Causality in Experimental Design
Boiling Point Determination: The boiling point is the temperature at which a liquid's vapor

pressure equals the surrounding atmospheric pressure.[12] Simple distillation is the

preferred method for a pure, volatile liquid as it directly measures the temperature of the

vapor in equilibrium with the boiling liquid. The correct placement of the thermometer is

critical; its bulb must be positioned just below the side arm of the distillation head to
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accurately measure the temperature of the vapor entering the condenser, ensuring a true

boiling point reading. Boiling chips are essential to prevent bumping and ensure smooth,

controlled boiling.

Density Determination: Density is an intrinsic property defined as mass per unit volume. Its

value is highly sensitive to temperature, as volume expands or contracts with thermal

changes.[13][14] The pycnometer method is a highly accurate technique because it relies on

determining the mass of a liquid that fills a precise, calibrated volume at a controlled

temperature.[15] Calibrating the pycnometer with deionized water, a substance with a well-

documented density at various temperatures, provides an internal standard that validates the

accuracy of the instrument's volume.

Protocol 1: Boiling Point Determination via Simple
Distillation
This protocol details the steps for determining the boiling point of 1-octyne.

Methodology:

Apparatus Assembly: Assemble a simple distillation apparatus in a fume hood using a round-

bottom flask, a three-way distillation head, a thermometer with an adapter, a condenser, and

a receiving flask. Ensure all glass joints are securely clamped.

Sample Preparation: Add approximately 15-20 mL of 1-octyne to the round-bottom flask,

followed by 2-3 boiling chips.

Thermometer Placement: Position the thermometer so that the top of the mercury bulb is

level with the bottom of the distillation head's side arm leading to the condenser.

Heating: Begin gently heating the flask using a heating mantle.

Data Collection: Record the temperature when the first drop of distillate is collected in the

receiving flask. Continue to monitor the temperature. For a pure substance, the temperature

should remain constant throughout the distillation.[12]

Observation: The stable temperature observed during the collection of the bulk of the

distillate is the boiling point of 1-octyne.
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Safety Note: 1-Octyne is a highly flammable liquid.[16] Keep away from open flames and

sparks. All heating must be performed using an explosion-proof heating mantle, and the

procedure must be conducted in a well-ventilated fume hood.

Protocol 2: Density Determination Using a Pycnometer
This protocol provides a precise method for measuring the density of 1-octyne.

Methodology:

Pycnometer Preparation: Thoroughly clean a pycnometer (density bottle) with a suitable

solvent (e.g., acetone), then rinse with deionized water and dry completely.

Initial Mass: Accurately measure and record the mass of the empty, dry pycnometer.

Calibration with Water: Fill the pycnometer with deionized water and place it in a

temperature-controlled water bath set to 25.0 °C. Allow it to equilibrate for 15-20 minutes.

Ensure the pycnometer is completely full, with no air bubbles, and dry the outside.

Mass of Water: Remove the pycnometer from the bath, dry the exterior, and accurately

measure and record its mass.

Volume Calculation: Calculate the precise volume of the pycnometer using the known

density of water at 25.0 °C (0.99704 g/mL).

Volume = (Mass of Pycnometer + Water) - (Mass of empty Pycnometer) / 0.99704 g/mL

Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with 1-octyne, and

repeat step 3 to allow it to equilibrate to 25.0 °C.

Mass of Sample: Repeat step 4 to measure the mass of the pycnometer filled with 1-octyne.

Density Calculation: Calculate the density of 1-octyne using the mass of the sample and the

calibrated volume of the pycnometer.

Density = (Mass of Pycnometer + 1-Octyne) - (Mass of empty Pycnometer) / Calibrated

Volume

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12440~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2017:27:33~~1-Octyne~~
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of Experimental Workflow
The following diagram illustrates the logical flow for the comprehensive determination of 1-
octyne's physical properties.
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Workflow for Physical Property Determination of 1-Octyne

Initial Preparation

Density Determination (Pycnometer Method)

Boiling Point Determination (Distillation Method)

Data Consolidation & Reporting

Obtain 1-Octyne Sample

Review SDS & Safety Protocols
(Flammability, Aspiration Hazard)

Clean & Dry Pycnometer

Proceed to Density Exp.

Assemble Simple Distillation Apparatus

Proceed to BP Exp.

Weigh Empty Pycnometer

Calibrate Volume with DI Water at 25°C

Weigh Pycnometer with 1-Octyne at 25°C

Calculate Density (mass/volume)

Compile Data in Technical Report

Add Sample & Boiling Chips

Heat Sample Gently

Record Stable Temperature of Distillate Vapor

Click to download full resolution via product page

Caption: Logical workflow for determining the density and boiling point of 1-octyne.
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Conclusion
The boiling point and density of 1-octyne are fundamental physical constants essential for its

effective and safe use in research and development. The accepted values for its boiling point

range from 125-128 °C, with a density of approximately 0.747 g/mL at 25 °C.[2][6][8][9] These

properties are a direct consequence of its molecular structure—specifically, its eight-carbon

chain and terminal triple bond. The experimental protocols outlined in this guide, based on

simple distillation and pycnometry, represent robust and validated methods for accurately

determining these values in a laboratory setting. For professionals in drug development and

chemical synthesis, a firm grasp of these properties and their experimental verification is

indispensable for achieving reproducible, scalable, and safe chemical transformations.
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[https://www.benchchem.com/product/b150090#physical-properties-of-1-octyne-boiling-
point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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